6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine
Description
This compound features a purine scaffold substituted at the 6-position with a piperazine ring bearing a 5-fluoropyrimidin-4-yl group and at the 9-position with an oxolan-2-ylmethyl (tetrahydrofuran-2-ylmethyl) moiety.
Properties
IUPAC Name |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-(oxolan-2-ylmethyl)purine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN8O/c19-14-8-20-10-21-16(14)25-3-5-26(6-4-25)17-15-18(23-11-22-17)27(12-24-15)9-13-2-1-7-28-13/h8,10-13H,1-7,9H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRYHRFLGFOOPCW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2C=NC3=C2N=CN=C3N4CCN(CC4)C5=NC=NC=C5F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN8O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine typically involves multiple steps, starting from readily available precursors. The process often includes:
Formation of the Purine Core: This can be achieved through cyclization reactions involving appropriate amines and formamide derivatives.
Introduction of the Piperazine Ring: This step involves nucleophilic substitution reactions where the piperazine ring is introduced to the purine core.
Attachment of the Fluoropyrimidine Moiety: This is typically done through palladium-catalyzed cross-coupling reactions.
Addition of the Oxolan-2-yl Methyl Group: This final step involves alkylation reactions to introduce the oxolan-2-yl methyl group.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of automated reactors, precise control of reaction conditions (temperature, pressure, pH), and purification techniques such as crystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine can undergo various chemical reactions, including:
Oxidation: This can lead to the formation of oxidized derivatives, which may have different biological activities.
Reduction: Reduction reactions can modify the functional groups, potentially altering the compound’s properties.
Substitution: Nucleophilic or electrophilic substitution reactions can introduce new functional groups, enhancing its chemical diversity.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.
Substitution: Reagents like halogens (Cl₂, Br₂) and organometallic compounds (Grignard reagents) are commonly employed.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can introduce various alkyl or aryl groups.
Scientific Research Applications
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine has several scientific research applications:
Chemistry: It serves as a building block for synthesizing more complex molecules.
Biology: Its structural similarity to nucleotides makes it useful in studying DNA/RNA interactions.
Industry: Used in the development of new materials with unique properties.
Mechanism of Action
The mechanism of action of 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine involves its interaction with specific molecular targets. The fluoropyrimidine moiety can interact with nucleotide-binding sites, while the piperazine ring may enhance binding affinity and specificity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Substituent Variations at the Piperazine Ring (Position 6)
The piperazine ring at position 6 is a common feature among purine derivatives, but substituents significantly influence pharmacological and physicochemical properties. Below is a comparative analysis:
Key Observations :
- The target compound’s 5-fluoropyrimidin-4-yl group distinguishes it from aliphatic (e.g., acetyl) or non-fluorinated aromatic substituents. Fluorine may improve target binding and metabolic stability .
- Pyrimidine-based analogs (e.g., ) lack fluorine, which could reduce electronegativity and alter interaction profiles.
Substituent Variations at the N-9 Position
The N-9 substituent modulates solubility and membrane permeability:
Key Observations :
Pharmacological and Physicochemical Properties
- Lipophilicity: The target compound’s logP is estimated to be higher than non-fluorinated pyrimidine analogs (e.g., logP = 1.22 for ) due to fluorine’s hydrophobic nature.
- Solubility : The oxolan-2-ylmethyl group may enhance aqueous solubility compared to aryl-substituted analogs (e.g., 4-chlorophenyl in ).
- Metabolic Stability: Fluorine in the pyrimidine ring could reduce oxidative metabolism, extending half-life compared to non-halogenated compounds .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
